4-Amino-3-[4-(methanesulfonyl)phenyl]-1,2-oxazole-5-carboxamide

• CAS RN: 832717-27-8
• Molecular Formula: C11H11N3O4S
• Molecular Weight: 281.29 g/mol
• IUPAC Name: 4-amino-3-(4-methylsulfonylphenyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C11H11N3O4S/c1-19(16,17)7-4-2-6(3-5-7)9-8(12)10(11(13)15)18-14-9/h2-5H,12H2,1H3,(H2,13,15)
• InChI Key: PBVWFUVLGPHSDV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=NOC(=C2N)C(=O)N

Description

4-Amino-3-[4-(methanesulfonyl)phenyl]-1,2-oxazole-5-carboxamide is a useful research compound. Its molecular formula is C11H11N3O4S and its molecular weight is 281.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-amino-3-(4-methanesulfonyl-phenyl)-isoxazole-5-carboxylic acid ethyl ester (4.0 g, 12.9 mmol) in methanol (50 mL) and THF (50 mL), was added a NH4OH solution (100 mL) at room temperature. The reaction was stirred for 24 h. The precipitates were filtered and washed with H2O (100 mL). The compound was dried in vacuo to afford the crude product which was used for the next step without further purification. LCMS 282.1 [M+H].